Cas no 2680856-90-8 (2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid)

2,4-Dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid is a specialized pyridine derivative with a reactive allyloxycarbonylamino group and carboxylic acid functionality. This compound is of interest in synthetic organic chemistry due to its dual reactivity, enabling its use as a versatile intermediate in the preparation of heterocyclic compounds, polymers, or bioactive molecules. The presence of the allyloxycarbonyl group offers potential for further functionalization via click chemistry or polymerization reactions, while the carboxylic acid moiety allows for conjugation or salt formation. Its structured pyridine core contributes to stability and regioselectivity in subsequent transformations, making it valuable for targeted synthesis applications.
2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid structure
2680856-90-8 structure
Product Name:2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid
CAS No:2680856-90-8
MF:C12H14N2O4
MW:250.250563144684
CID:5651647
PubChem ID:165915629
Update Time:2025-06-10

2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680856-90-8
    • EN300-28278591
    • 2,4-dimethyl-6-{[(prop-2-en-1-yloxy)carbonyl]amino}pyridine-3-carboxylic acid
    • 2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid
    • Inchi: 1S/C12H14N2O4/c1-4-5-18-12(17)14-9-6-7(2)10(11(15)16)8(3)13-9/h4,6H,1,5H2,2-3H3,(H,15,16)(H,13,14,17)
    • InChI Key: GUWSFUSERDRIAQ-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(NC1=CC(C)=C(C(=O)O)C(C)=N1)=O

Computed Properties

  • Exact Mass: 250.09535693g/mol
  • Monoisotopic Mass: 250.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 88.5Ų

2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid Pricemore >>

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2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid Related Literature

Additional information on 2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid

Comprehensive Overview of 2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS No. 2680856-90-8)

The compound 2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS No. 2680856-90-8) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a carboxylic acid group and a prop-2-en-1-yloxy carbonylamino moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for pyridine-based compounds has surged, driven by their role in designing novel therapeutics. The 2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid stands out due to its modifiable functional groups, which allow for tailored chemical modifications. This adaptability aligns with current trends in precision medicine and green chemistry, where researchers seek sustainable and efficient synthetic routes. Its CAS No. 2680856-90-8 is frequently searched in academic and industrial databases, reflecting its growing relevance.

The compound's carboxylic acid group enables conjugation with other molecules, making it valuable for prodrug development and bioconjugation strategies. Additionally, the prop-2-en-1-yloxy carbonylamino moiety offers reactivity for click chemistry applications, a hot topic in modern drug design. These features address common search queries like "pyridine derivatives for drug discovery" and "functionalized carboxylic acids in medicinal chemistry," highlighting its interdisciplinary appeal.

From an industrial perspective, 2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid is synthesized via scalable methods, ensuring cost-effectiveness for large-scale production. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. The compound's CAS No. 2680856-90-8 is often referenced in patents related to heterocyclic compounds, underscoring its commercial potential.

Environmental and regulatory considerations are also critical for this compound. Unlike many traditional intermediates, it exhibits low ecotoxicity, aligning with the EPA's green chemistry principles. This aspect resonates with searches like "sustainable chemical synthesis" and "eco-friendly heterocycles," catering to environmentally conscious researchers. The absence of hazardous functional groups in its structure further enhances its safety profile.

In summary, 2,4-dimethyl-6-{(prop-2-en-1-yloxy)carbonylamino}pyridine-3-carboxylic acid (CAS No. 2680856-90-8) is a promising candidate for advancing pharmaceutical innovation and agrochemical development. Its structural versatility, synthetic accessibility, and alignment with contemporary research trends position it as a key player in the future of molecular design.

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